5-(4-Hydroxybenzylidene)-3-(3-methylbenzyl)-2,4-imidazolidinedione

• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol
• IUPAC Name: (5E)-5-[(4-hydroxyphenyl)methylidene]-3-[(3-methylphenyl)methyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C18H16N2O3/c1-12-3-2-4-14(9-12)11-20-17(22)16(19-18(20)23)10-13-5-7-15(21)8-6-13/h2-10,21H,11H2,1H3,(H,19,23)/b16-10+
• InChI Key: RMYSTDIXJHARRL-MHWRWJLKSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)CN2C(=O)/C(=C\C3=CC=C(C=C3)O)/NC2=O
• SMILES: CC1=CC(=CC=C1)CN2C(=O)C(=CC3=CC=C(C=C3)O)NC2=O

Description

5-(4-Hydroxybenzylidene)-3-(3-methylbenzyl)-2,4-imidazolidinedione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound, also known as HMI-1, has been studied extensively for its biochemical and physiological effects and its mechanism of action. In

Mechanism of Action

The mechanism of action of 5-(4-Hydroxybenzylidene)-3-(3-methylbenzyl)-2,4-imidazolidinedione involves the inhibition of the STAT3 signaling pathway. STAT3 is a transcription factor that plays a crucial role in cell survival and proliferation. 5-(4-Hydroxybenzylidene)-3-(3-methylbenzyl)-2,4-imidazolidinedione binds to the SH2 domain of STAT3, preventing its phosphorylation and activation. This, in turn, leads to the inhibition of downstream signaling pathways, resulting in the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
5-(4-Hydroxybenzylidene)-3-(3-methylbenzyl)-2,4-imidazolidinedione has been shown to have several biochemical and physiological effects. In addition to its anti-cancer properties, 5-(4-Hydroxybenzylidene)-3-(3-methylbenzyl)-2,4-imidazolidinedione has been found to have anti-inflammatory effects. It has also been shown to inhibit angiogenesis (the formation of new blood vessels), which is essential for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

5-(4-Hydroxybenzylidene)-3-(3-methylbenzyl)-2,4-imidazolidinedione has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity, making it a safe compound to work with. However, one limitation of 5-(4-Hydroxybenzylidene)-3-(3-methylbenzyl)-2,4-imidazolidinedione is its poor solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on 5-(4-Hydroxybenzylidene)-3-(3-methylbenzyl)-2,4-imidazolidinedione. One area of focus is the development of 5-(4-Hydroxybenzylidene)-3-(3-methylbenzyl)-2,4-imidazolidinedione analogs with improved solubility and potency. Another area of research is the investigation of 5-(4-Hydroxybenzylidene)-3-(3-methylbenzyl)-2,4-imidazolidinedione's potential applications in other diseases, such as inflammatory diseases and neurodegenerative disorders. Additionally, further studies are needed to understand the mechanism of action of 5-(4-Hydroxybenzylidene)-3-(3-methylbenzyl)-2,4-imidazolidinedione fully.

Synthesis Methods

The synthesis of 5-(4-Hydroxybenzylidene)-3-(3-methylbenzyl)-2,4-imidazolidinedione involves the reaction of 4-hydroxybenzaldehyde and 3-methylbenzylamine in the presence of acetic acid and ethanol. The reaction mixture is stirred at room temperature for several hours to obtain a yellow solid, which is then purified using column chromatography. The final product, 5-(4-Hydroxybenzylidene)-3-(3-methylbenzyl)-2,4-imidazolidinedione, is obtained as a yellow powder with a melting point of 260-262°C.

Scientific Research Applications

5-(4-Hydroxybenzylidene)-3-(3-methylbenzyl)-2,4-imidazolidinedione has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 5-(4-Hydroxybenzylidene)-3-(3-methylbenzyl)-2,4-imidazolidinedione has also been found to induce apoptosis (programmed cell death) in cancer cells, making it a promising candidate for cancer therapy.